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Compound of Interest

Compound Name: rhodium(l) acetate
Cat. No.: B8808476
Get Quote
\ J

Executive Summary & Risk Context

Rhodium(l) acetate dimer [Rh2(OAc)4] is a workhorse catalyst for carbenoid transformations
(e.g., cyclopropanation, C—H insertion). While less acutely toxic than osmium or platinum salts,
it presents a dual risk profile: biological sensitization and extreme economic density.

As a soluble rhodium compound, it falls under strict occupational exposure limits (NIOSH REL.:
0.001 mg/m3).[1] The primary vector of exposure is not skin absorption of the solid, but
inhalation of micro-particulates generated during weighing and transfer due to the compound's
electrostatic nature.

This guide prioritizes containment at the source to satisfy both safety regulations (ALARA
principle) and loss-prevention economics.

Hazard Profiling & Exposure Limits

Chemical Classification:
» Signal Word: Warning

o Physical State: Emerald green powder or crystals.
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o Key Hazard Statements:
o H315/H319: Causes skin and serious eye irritation.[2][3]
o H341: Suspected of causing genetic defects (Mutagenicity Category 2).[4]
o H335: May cause respiratory irritation.[5]

Occupational Exposure Limits (OELs): The disparity between the metal and its soluble salts is
critical. Rhodium(l) acetate is treated as a soluble compound.

Agency Limit Type Value Significance

Extremely low limit.
Indicates high

NIOSH REL (TWA) 0.001 mg/m3 )
respiratory
sensitization potential.
Legal enforcement
OSHA PEL (TWA) 0.001 mg/m3 limit for soluble Rh
compounds.
Threshold Limit Value.
ACGIH TLV (TWA) 0.01 mg/m3

[2]

Senior Scientist Insight: Do not rely solely on the "irritant" label. The suspected mutagenicity
(H341) warrants handling this material with the same rigor as a confirmed carcinogen,

particularly regarding dust control.

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on the "Barrier-Redundancy” model.
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PPE Category Recommendation Technical Rationale

Outer Glove: Protects against
solvent vehicles (DCM,
o ) THF).Inner Glove: Prevents
_ Double Nitrile Gloves (min 5 _ _ _
Hand Protection o skin contact with micro-dust
mil thickness) _ _ _ _
during doffing. Latex is avoided
due to potential allergen

compounding.

Safety glasses are insufficient
Chemical Goggles (ANSI for powders with static cling.
Z87.1/ EN 166) Goggles seal the orbital area

from airborne dust drift.

Eye Protection

Mandatory. All weighing must
occur inside a certified
) ) hood.Contingency: If hood
Respiratory Fume Hood (Primary) o ]
work is impossible (rare), use a
P100/N100 particulate

respirator.

Synthetic lab coats can build

) static charge, attracting Rh
Lab Coat (Cotton/Fire ]
Body Defense ] powder. Cotton is preferred.
Resistant) + Tyvek Sleeves ]
Disposable sleeves prevent

cuff contamination.

Operational Protocol: Weighing & Transfer

The most critical moment for exposure is the transfer of dry solid. Rhodium(l) acetate is often
hygroscopic and statically charged.

The "Static-Free" Workflow

o Preparation: Place a disposable balance draft shield or a dedicated waste tray inside the
fume hood.
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» Static Discharge: Use an antistatic gun (Zerostat) or polonium strip near the weighing boat.
This prevents the "jumping powder" phenomenon that contaminates gloves and bench
surfaces.

o Solvent Trap: Pre-weigh the solvent in the reaction vessel. Add the solid to the solvent
immediately to wet it down. Do not leave dry powder sitting in an open vessel.

Workflow Visualization

The following diagram outlines the logical flow for safe handling, emphasizing decision points
for decontamination.
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Start: Handling Request

|

Check Engineering Controls
(Fume Hood Flow > 100 fpm)

Don PPE:
Double Nitrile + Goggles + Sleeves

l

Weighing Phase
(Use Antistatic Gun)

l

Transfer to Reaction Vessel

:

Solubilization
(Immediate Wetting)

!

Decontaminate Balance Area
(Wet Wipe Only)

Segregate Waste
(Precious Metal Stream)
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Caption: Operational workflow for Rhodium(l) Acetate handling. Red nodes indicate high-risk
steps requiring static control.

Waste Management & Recovery[6][7]

Rhodium is one of the most expensive precious metals. Disposal is a misnomer; recovery is the
goal.

1. Solid Waste (Contaminated Labware):
e Do not throw weigh boats, pipette tips, or filter paper into general trash.

o Protocol: Place all solid items contaminated with Rh into a dedicated wide-mouth jar labeled
"Rhodium Solid Waste." Refiners can incinerate this to recover metal.

2. Liquid Waste (Reaction Mother Liquor):
e Segregation: Do not mix with general halogenated/non-halogenated waste.

e Scavenging: If the Rh is in solution, consider using a metal scavenger (e.g., QuadraPure™
or thiol-silica) to strip the metal before disposing of the organic solvent.

o Container: Label clearly as "Heavy Metal Waste - Rhodium."
3. Spill Cleanup (The "Wet Method"):
e NEVER dry sweep. This aerosolizes the H341 mutagen.

e Procedure: Cover the spill with a wet paper towel (water or methanol). Wipe inward from the
perimeter. Place all cleanup materials into the "Rhodium Solid Waste" container.

Emergency Response

¢ Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel. Seek medical attention—respiratory sensitization may be
delayed.
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Skin Contact: Wash with soap and water for 15 minutes.[6][7] Rhodium salts can stain skin; if
irritation persists, consult a dermatologist.

Eye Contact: Rinse cautiously with water for several minutes.[3][7] Remove contact lenses if
present.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. RHODIUM (SOLUBLE COMPOUNDS, AS RH) | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

» To cite this document: BenchChem. [Operational Safety Guide: Handling and Disposal of
Rhodium(l) Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8808476/docs#operational-safety-guide-handling-
and-disposal-of-rhodium-i-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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